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Compound of Interest

Compound Name: N,N-Dimethyl-2-ethylhexylamine

CAS No.: 28056-87-3

Cat. No.: B1595224

Get Quote

2-Ethyl-N,N-dimethylhexan-1-amine is a chiral, branched-chain aliphatic amine. Its structure,

featuring a bulky 2-ethylhexyl group, imparts significant steric hindrance around the nitrogen

atom, while the dimethylamino group provides a nucleophilic and basic center. This unique

combination of a lipophilic tail and a polar head group dictates its chemical behavior and utility.

Physicochemical Properties
The compound's physical and chemical characteristics are summarized below, providing a

foundational dataset for its application in various experimental settings.
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Property Value Source / Method

IUPAC Name
2-ethyl-N,N-dimethylhexan-1-

amine
PubChem[1]

CAS Number 28056-87-3 Benchchem[3]

Molecular Formula C₁₀H₂₃N PubChem[1]

Molecular Weight 157.30 g/mol PubChem[1]

Boiling Point 174.6°C at 760 mmHg Benchchem[3]

Density 0.781 g/cm³ at 20°C Benchchem[3]

Flash Point 46.9°C Benchchem[3]

Refractive Index (n²⁰_D) 1.432 Benchchem[3]

Water Solubility <0.1 g/L (Limited) Benchchem[3]

Spectroscopic Characterization
Definitive structural confirmation relies on a combination of spectroscopic techniques. The

following data represent the expected spectral signature for rigorous identification.

¹³C Nuclear Magnetic Resonance (NMR): In a CDCl₃ solvent, the spectrum provides a clear

map of the carbon skeleton. The N-methyl carbons appear as a distinct signal around δ 45.2

ppm, while the branched alkyl chain produces a series of signals between δ 14.1 and δ 32.6

ppm. The quaternary carbon at the branch point is typically observed near δ 56.4 ppm[3].

The absence of splitting in the N-methyl signal at room temperature confirms free rotation

around the C-N bond[3].

Mass Spectrometry (MS): Electron ionization (EI) at 70 eV yields a predictable fragmentation

pattern critical for structural elucidation. Key fragments include the molecular ion [M]⁺ at m/z

157, loss of a methyl group [M-15]⁺ at m/z 142, and a characteristic fragment from α-

cleavage at m/z 72, corresponding to [C₄H₁₀N]⁺[3]. High-resolution mass spectrometry

(HRMS) can confirm the elemental composition with high accuracy (calculated exact mass:

157.18304 u)[3].
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Infrared (IR) Spectroscopy: The IR spectrum is characterized by strong C-H stretching

vibrations just below 3000 cm⁻¹ and a prominent C-N stretching band in the 1250-1020 cm⁻¹

region. A crucial diagnostic feature is the complete absence of N-H stretching bands

(typically found at 3300-3500 cm⁻¹), confirming its identity as a tertiary amine.

Synthesis and Purification Protocols
The most reliable and scalable synthesis of 2-ethyl-N,N-dimethylhexan-1-amine is achieved

through one-pot reductive amination. This method is favored in industrial settings for its high

atom economy, high selectivity, and the reusability of the heterogeneous catalyst[3].

Workflow for Reductive Amination Synthesis
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Caption: Reductive amination workflow for the synthesis of 2-ethyl-N,N-dimethylhexan-1-

amine.

Protocol 2.1: Scalable Synthesis via Reductive
Amination
This protocol describes a self-validating process for producing high-purity 2-ethyl-N,N-

dimethylhexan-1-amine. The inclusion of in-process controls ensures high conversion and

simplifies purification.

Materials:

2-Ethylhexanal (1.0 mol, 128.21 g)

Dimethylamine (40% aqueous solution, 1.2 mol, 135.3 g)

5% Palladium on Carbon (Pd/C), 50% wet paste (2.5 g)

Hydrogen (H₂) gas, high purity

Methanol (250 mL)

Anhydrous Magnesium Sulfate (MgSO₄)

Helium or Argon for inerting

Equipment:

2 L high-pressure autoclave (hydrogenation reactor) with magnetic stirring, heating mantle,

and gas inlet/outlet.

Gas chromatography-mass spectrometry (GC-MS) system for reaction monitoring.

Büchner funnel and filtration apparatus.

Rotary evaporator.

Vacuum distillation apparatus.
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Methodology:

Reactor Charging: Under an inert atmosphere (Argon), charge the autoclave with 2-

Ethylhexanal, the aqueous dimethylamine solution, and methanol. The solvent aids in

homogenization.

Catalyst Addition: Carefully add the wet 5% Pd/C catalyst. Causality Note: Using a wet

catalyst mitigates the risk of pyrophoricity associated with dry palladium catalysts.

System Purge: Seal the reactor and purge the headspace 3-5 times with low-pressure

hydrogen to remove all air.

Reaction Execution: Pressurize the reactor with hydrogen to 15 bar. Begin stirring and heat

the mixture to 130°C. The reaction is exothermic; careful temperature control is crucial.

Maintain H₂ pressure between 15-20 bar for 6-8 hours.

In-Process Validation: After 6 hours, cool the reactor to room temperature, vent the

hydrogen, and take a small aliquot for GC-MS analysis. The target is >98% conversion of the

starting aldehyde. If conversion is incomplete, re-pressurize and continue the reaction for

another 2 hours.

Catalyst Recovery: Once the reaction is complete, vent the reactor and purge with an inert

gas. Filter the reaction mixture through a pad of Celite® to remove the Pd/C catalyst. The

recovered catalyst can be stored under water for reuse, which is a key advantage for cost-

efficiency and sustainability[3].

Work-up and Purification: a. Transfer the filtrate to a separatory funnel. The aqueous layer

will separate; remove and discard it. b. Wash the organic layer with brine (saturated NaCl

solution) to remove residual water and water-soluble impurities. c. Dry the organic layer over

anhydrous MgSO₄, filter, and concentrate the solvent using a rotary evaporator. d. Perform

fractional distillation under vacuum on the crude product. Collect the fraction boiling at the

appropriate temperature for the applied pressure (e.g., ~70-72°C at 10 mmHg).

Final Validation: Analyze the purified product via GC-MS for purity assessment (>99%) and

confirm its identity using ¹³C NMR and IR spectroscopy.
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Applications in Research and Development
The compound's bifunctional nature—a sterically hindered base and a lipophilic scaffold—

underpins its utility across multiple domains.

Industrial Chemistry: Surfactants and Corrosion
Inhibitors
The primary industrial use of this amine is as a precursor. Its oxidation to N,N-Dimethyl-2-
ethylhexylamine N-oxide transforms it into a valuable cationic or non-ionic (at neutral pH)

surfactant.

2-Ethyl-N,N-
dimethylhexan-1-amine

(Lipophilic Tail)
Amine N-Oxide

(Hydrophilic Head)

 Oxidation [1] 

Hydrogen Peroxide
(H₂O₂)

Surfactant Application
(e.g., Emulsifier)

 Forms Micelles 

Click to download full resolution via product page

Caption: Pathway from tertiary amine to N-oxide for surfactant applications.

Mechanism as a Corrosion Inhibitor: In acidic environments, the tertiary amine protonates to

form an ammonium cation. This cation adsorbs onto negatively charged metal surfaces,

creating a protective, hydrophobic monolayer that physically blocks corrosive agents like

water and chloride ions from reaching the metal. The branched 2-ethylhexyl group enhances

this protective barrier by creating a dense, non-porous film.

Pharmaceutical and Medicinal Chemistry
While not an active pharmaceutical ingredient (API) itself, 2-ethyl-N,N-dimethylhexan-1-amine

serves as a valuable building block and intermediate in drug discovery[3]. The dimethylamine

moiety is a common pharmacophore found in numerous FDA-approved drugs, exhibiting a

wide range of biological activities[4].
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Lipophilicity Modifier: The 2-ethylhexyl group is a classic lipophilic tail. In drug design,

attaching this group to a polar pharmacophore can significantly increase its lipid solubility.

This is a critical strategy for enhancing a drug candidate's ability to cross cell membranes

and the blood-brain barrier, thereby improving its pharmacokinetic profile (absorption,

distribution, metabolism, and excretion).

Scaffold for Synthesis: It serves as a starting point for creating more complex molecules. The

tertiary amine can be quaternized to introduce a permanent positive charge, or adjacent

positions on the alkyl chain can be functionalized. Its role as an intermediate is crucial for the

synthesis of various APIs and other essential pharmaceutical compounds[5][6].

Hindered Base in Synthesis: In organic synthesis, it can function as a non-nucleophilic base.

Its steric bulk prevents it from participating in unwanted side reactions (like SN2 substitution)

while still being basic enough to deprotonate acidic protons, for example, in elimination

reactions.

Safety, Handling, and Quality Assurance
4.1. Hazard Profile

2-Ethyl-N,N-dimethylhexan-1-amine is classified as an irritant. It can cause irritation to the skin,

eyes, and mucous membranes[7][8]. All handling should be performed in a well-ventilated fume

hood.

Personal Protective Equipment (PPE): Always wear chemical-resistant gloves (nitrile or

neoprene), safety goggles, and a lab coat.

In Case of Contact: For skin contact, wash the affected area with copious amounts of water

for at least 15 minutes. For eye contact, flush with water for 15 minutes and seek immediate

medical attention[7].

Storage: Store in tightly sealed containers in a cool, dry, and well-ventilated area away from

strong oxidizing agents and acids[7].

4.2. Quality Control Protocol
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To ensure the integrity of the material for research or production, the following QC checks are

mandatory.

Purity Assessment (GC):

Use a gas chromatograph with a flame ionization detector (FID) and a non-polar column

(e.g., DB-5).

Prepare a 1 mg/mL solution in methanol.

The resulting chromatogram should show a single major peak (>99% area) corresponding

to the product.

Identity Confirmation (FT-IR):

Acquire an IR spectrum (neat liquid, salt plates).

Confirm the presence of C-H and C-N stretches and the absence of N-H and O-H (water)

bands.

Water Content (Karl Fischer Titration):

Determine the water content using a coulometric Karl Fischer titrator. For most

applications, the water content should be below 500 ppm.

Conclusion
2-Ethyl-N,N-dimethylhexan-1-amine is a chemical of significant utility, bridging industrial

applications with advanced research in organic synthesis and pharmaceutical development. Its

value is derived from a unique molecular architecture that provides steric hindrance, basicity,

and a tunable lipophilic character. The robust synthesis via reductive amination makes it readily

accessible for large-scale use. For scientists and researchers, a thorough understanding of its

properties, synthesis, and handling is paramount to leveraging its full potential in creating novel

materials and therapeutic agents.
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Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 12 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1595224?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

